Cas no 4522-93-4 (Ethyl pentafluorobenzoate)

Ethyl pentafluorobenzoate structure
Ethyl pentafluorobenzoate structure
Product Name:Ethyl pentafluorobenzoate
CAS No:4522-93-4
MF:C9H5F5O2
MW:240.126820325851
MDL:MFCD00039211
CID:85078
PubChem ID:87575496
Update Time:2025-04-18

Ethyl pentafluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,3,4,5,6-pentafluorobenzoate
    • Pentafluorobenzoic acid ethyl ester
    • Ethyl Pentafluorobenzoate
    • Ethyl Perfluorobenzoate
    • Perfluorobenzoic Acid Ethyl Ester
    • DFUDMSIRGGTHGI-UHFFFAOYSA-N
    • 2,3,4,5,6-pentafluoro-benzoic acid ethyl ester
    • Benzoic acid, pentafluoro-, ethyl ester
    • ETHYLPENTAFLUOROBENZOATE
    • Ethyl pentafluorobenzoate 98%
    • RARECHEM AL BI 0017
    • Pentafluorobenzoic aci
    • SCHEMBL196046
    • AKOS002723487
    • DTXSID20196439
    • CS-0312601
    • NS00031503
    • EINECS 224-854-0
    • 2,3,4,5,6-pentafluoro benzoic acid
    • FT-0635342
    • Ethyl 2,3,4,5,6-pentafluorobenzoate #
    • PS-10064
    • Pentafluorobenzoic acid, ethyl ester
    • Benzoic acid, 2,3,4,5,6-pentafluoro-, ethyl ester
    • MFCD00039211
    • P1419
    • 4522-93-4
    • D92126
    • STL555046
    • BBL101250
    • DB-051283
    • Ethyl pentafluorobenzoate
    • MDL： MFCD00039211
    • Inchi： 1S/C9H5F5O2/c1-2-16-9(15)3-4(10)6(12)8(14)7(13)5(3)11/h2H2,1H3
    • InChI Key： DFUDMSIRGGTHGI-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C(=C(C=1C(=O)OCC)F)F)F)F
    • BRN： 2054770

Computed Properties

  • Exact Mass: 240.02100
  • Monoisotopic Mass: 240.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 87.7-88.0 ºC (20 Torr)
  • Flash Point: 99.2±29.6 ºC,
  • Refractive Index: n20/D 1.428(lit.)
  • Solubility: Almost insoluble (0.013 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.55880
  • Solubility: Uncertain
  • Sensitiveness: Sensitive to humidity

Ethyl pentafluorobenzoate Security Information

Ethyl pentafluorobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl pentafluorobenzoate Pricemore >>

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Apollo Scientific
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